Cas no 1219454-47-3 (4-(4-Fluoro-6-trifluoromethylphenyl)pyridine-2-carbonitrile)

4-(4-Fluoro-6-trifluoromethylphenyl)pyridine-2-carbonitrile is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical research. Its structural features, including the electron-withdrawing trifluoromethyl and fluoro substituents, enhance its reactivity and binding affinity, making it a valuable intermediate in the synthesis of bioactive compounds. The nitrile group offers further functionalization potential, enabling diverse derivatization pathways. This compound exhibits high chemical stability and purity, ensuring consistent performance in complex synthetic routes. Its well-defined molecular structure makes it particularly useful in the development of fluorinated heterocycles, contributing to advancements in medicinal chemistry and crop protection agents.
4-(4-Fluoro-6-trifluoromethylphenyl)pyridine-2-carbonitrile structure
1219454-47-3 structure
Product Name:4-(4-Fluoro-6-trifluoromethylphenyl)pyridine-2-carbonitrile
CAS No:1219454-47-3
MF:C13H6F4N2
MW:266.193756580353
MDL:MFCD30725915
CID:4783961
Update Time:2026-02-27

4-(4-Fluoro-6-trifluoromethylphenyl)pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(4-Fluoro-2-trifluoromethylphenyl)-pyridine-2-carbonitrile
    • 4-(4-fluoro-6-trifluoromethylphenyl)pyridine-2-carbonitrile
    • 4-(4-Fluoro-2-trifluoromethyl-phenyl)-pyridine-2-carbonitrile
    • 4-[4-fluoro-2-(trifluoromethyl)phenyl]pyridine-2-carbonitrile
    • 4-(4-Fluoro-6-trifluoromethylphenyl)pyridine-2-carbonitrile
    • MDL: MFCD30725915
    • Inchi: 1S/C13H6F4N2/c14-9-1-2-11(12(6-9)13(15,16)17)8-3-4-19-10(5-8)7-18/h1-6H
    • InChI Key: YCNGJGNRFWTJST-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C=CC=1C1C=CN=C(C#N)C=1)F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 359
  • XLogP3: 3.5
  • Topological Polar Surface Area: 36.7

4-(4-Fluoro-6-trifluoromethylphenyl)pyridine-2-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB475219-1 g
4-(4-Fluoro-2-trifluoromethyl-phenyl)-pyridine-2-carbonitrile
1219454-47-3
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€714.60 2022-06-10
Matrix Scientific
180767-1g
4-(4-Fluoro-2-trifluoromethylphenyl)-pyridine-2-carbonitrile, 95%+
1219454-47-3 95%
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abcr
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4-(4-Fluoro-2-trifluoromethyl-phenyl)-pyridine-2-carbonitrile; .
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4-(4-Fluoro-6-trifluoromethylphenyl)pyridine-2-carbonitrile Related Literature

Additional information on 4-(4-Fluoro-6-trifluoromethylphenyl)pyridine-2-carbonitrile

Research Briefing on 4-(4-Fluoro-6-trifluoromethylphenyl)pyridine-2-carbonitrile (CAS: 1219454-47-3)

4-(4-Fluoro-6-trifluoromethylphenyl)pyridine-2-carbonitrile (CAS: 1219454-47-3) is a specialized chemical compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique trifluoromethyl and fluoro-substituted phenylpyridine structure, has been explored for its potential applications in the development of novel therapeutic agents. Recent studies have highlighted its role as a key intermediate or active pharmaceutical ingredient (API) in targeting specific biological pathways, particularly in oncology and inflammatory diseases.

The compound's molecular structure, featuring a pyridine-2-carbonitrile core with a 4-fluoro-6-trifluoromethylphenyl substituent, imparts distinct physicochemical properties that enhance its bioavailability and binding affinity to target proteins. Researchers have leveraged these properties to design and synthesize derivatives with improved pharmacokinetic profiles. Notably, the trifluoromethyl group is known to enhance metabolic stability and lipophilicity, making it a valuable moiety in drug design.

Recent publications have elucidated the synthetic routes for 4-(4-Fluoro-6-trifluoromethylphenyl)pyridine-2-carbonitrile, emphasizing scalable and efficient methodologies. For instance, a 2023 study published in the Journal of Medicinal Chemistry detailed a palladium-catalyzed cross-coupling approach to synthesize this compound with high yield and purity. The study also explored its potential as a precursor for kinase inhibitors, demonstrating promising in vitro activity against specific cancer cell lines.

In addition to its synthetic utility, 4-(4-Fluoro-6-trifluoromethylphenyl)pyridine-2-carbonitrile has been investigated for its mechanistic insights. A recent preclinical study revealed its interaction with the ATP-binding site of certain protein kinases, suggesting its potential as a targeted therapy for resistant cancers. The compound's ability to modulate kinase activity has sparked interest in its application for personalized medicine, particularly in cases where conventional therapies fail.

Despite these advancements, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research aims to address these limitations through structural modifications and combination therapies. For example, a 2024 patent application disclosed novel derivatives of 4-(4-Fluoro-6-trifluoromethylphenyl)pyridine-2-carbonitrile with enhanced specificity for aberrant signaling pathways in autoimmune disorders.

In conclusion, 4-(4-Fluoro-6-trifluoromethylphenyl)pyridine-2-carbonitrile (CAS: 1219454-47-3) represents a promising scaffold in drug discovery, with applications spanning oncology, inflammation, and beyond. Its synthetic accessibility and biological relevance position it as a valuable tool for researchers aiming to develop next-generation therapeutics. Future studies will likely focus on translational research to bridge the gap between preclinical findings and clinical applications.

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